Cas no 773101-62-5 (1,3-Dioxolane,2-(3,4-difluorophenyl)-)

• Product Name: 1,3-Dioxolane,2-(3,4-difluorophenyl)-
• CAS No: 773101-62-5
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD06209066
• CID: 562833
• PubChem ID: 24721640
• Update Time: 2025-11-01

1,3-Dioxolane,2-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(3,4-difluorophenyl)-
• 2-(3,4-Difluorophenyl)-1,3-Dioxolane
• 2-(1H-PYRROL-1-YL)BENZENOL,>
• 773101-62-5
• E89917
• SCHEMBL6867644
• MFCD06209066
• AKOS005255029
• SY264961
• DTXSID40641072

• MDL： MFCD06209066
• Inchi： 1S/C9H8F2O2/c10-7-2-1-6(5-8(7)11)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： JDIKHNSLOQHKLX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1OCCO1)F

Computed Properties

• Exact Mass: 186.04900
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 228.1°C at 760 mmHg
• Flash Point: 98.6°C
• Refractive Index: 1.49
• PSA: 18.46000
• LogP: 2.01020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,3-Dioxolane,2-(3,4-difluorophenyl)-

Comprehensive Overview of 1,3-Dioxolane,2-(3,4-difluorophenyl)- (CAS No. 773101-62-5): Properties, Applications, and Industry Insights

1,3-Dioxolane,2-(3,4-difluorophenyl)- (CAS No. 773101-62-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated dioxolane derivative exhibits unique physicochemical properties due to its difluorophenyl substitution, making it valuable for advanced applications. The compound's molecular structure combines a 1,3-dioxolane ring with a 3,4-difluorophenyl moiety, creating distinct electronic characteristics that influence its reactivity and solubility.

Recent studies highlight the growing importance of fluorinated compounds like 1,3-Dioxolane,2-(3,4-difluorophenyl)- in drug discovery. The difluorophenyl group enhances metabolic stability and membrane permeability, addressing common challenges in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and CNS-targeting therapeutics, aligning with current trends in precision medicine and targeted drug delivery systems.

In material science, CAS 773101-62-5 demonstrates promise for developing advanced polymeric materials with improved thermal stability and dielectric properties. The electron-withdrawing nature of the difluorophenyl unit contributes to these enhanced characteristics, making it relevant for electronic materials and specialty coatings. These applications respond to industry demands for high-performance materials in renewable energy technologies and flexible electronics.

The synthesis of 1,3-Dioxolane,2-(3,4-difluorophenyl)- typically involves acid-catalyzed condensation reactions between appropriate carbonyl compounds and diols. Process optimization focuses on improving atom economy and reducing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry to verify the compound's purity and structural integrity.

Market analysts note increasing interest in fluorinated heterocycles like 1,3-Dioxolane,2-(3,4-difluorophenyl)-, driven by expanding applications in agrochemicals and electronic chemicals. The compound's structure-activity relationships are being extensively studied to unlock new functionalities, particularly in catalysis and molecular recognition systems. These developments align with search trends showing growing curiosity about specialty chemicals and performance materials.

Quality control protocols for CAS 773101-62-5 emphasize rigorous spectroscopic validation and chromatographic purity assessment. The compound's stability under various conditions is a key research focus, especially for applications requiring long-term storage or formulation compatibility. These considerations address frequently searched topics regarding chemical stability and material shelf life in industrial settings.

Emerging research explores the structure-property relationships of 1,3-Dioxolane,2-(3,4-difluorophenyl)- derivatives, investigating how subtle modifications affect their electronic properties and biological activity. This work contributes to the broader understanding of fluorine effects in molecular design, a hot topic in contemporary medicinal chemistry and materials science literature.

From a commercial perspective, 1,3-Dioxolane,2-(3,4-difluorophenyl)- represents part of the growing market for fine chemicals and advanced intermediates. Suppliers are developing scalable production methods to meet rising demand from pharmaceutical and electronics sectors, while maintaining strict quality standards. These developments respond to search engine queries about chemical sourcing and supply chain reliability for specialized compounds.

The environmental profile of 1,3-Dioxolane,2-(3,4-difluorophenyl)- is being evaluated through ecotoxicity studies and degradation pathway analyses. These investigations address increasing regulatory and public interest in the sustainability of chemical products, particularly those containing fluorine substituents. Research in this area helps answer common questions about green alternatives and eco-friendly chemicals.

Future directions for 1,3-Dioxolane,2-(3,4-difluorophenyl)- research include exploring its potential in supramolecular chemistry and functional materials. The compound's ability to participate in non-covalent interactions makes it interesting for developing smart materials and molecular devices. These applications connect with trending searches about next-generation materials and nanotechnology advancements.